Cas no 2648931-53-5 ((2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-3-methylpentanoic acid)

• Product Name: (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-3-methylpentanoic acid
• CAS No: 2648931-53-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6080665
• PubChem ID: 165811818
• Update Time: 2025-05-20

(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2648931-53-5
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-3-methylpentanoic acid
• EN300-1493897

• Inchi： 1S/C26H30N2O6/c1-3-15(2)23(25(30)31)28-24(29)21-12-33-14-22(21)27-26(32)34-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-23H,3,12-14H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t15?,21?,22?,23-/m0/s1
• InChI Key： BTUPQGCNPQFIFN-SQTKTLBCSA-N
• SMILES： O1CC(C(C(N[C@H](C(=O)O)C(C)CC)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-3-methylpentanoic acid

Introduction to (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-3-methylpentanoic Acid and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule potentially offering novel therapeutic applications. Among these, (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-3-methylpentanoic acid, identified by its CAS number 2648931-53-5, stands out as a compound of significant interest in the field. This intricate molecule, characterized by its complex structure, has garnered attention for its potential applications in drug development and biochemical research.

The structural complexity of (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-3-methylpentanoic acid is a testament to the ingenuity of modern organic synthesis. The presence of multiple functional groups, including an amino group, a formamido group, and a fluorenylmethoxy moiety, contributes to its unique chemical properties. These features make it a versatile scaffold for the development of novel bioactive molecules.

In recent years, there has been a surge in research focused on the development of peptidomimetics—molecules that mimic the biological activity of peptides but with improved pharmacokinetic properties. The compound (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-3-methylpentanoic acid fits well within this category, as it incorporates elements that can enhance stability and bioavailability while maintaining biological activity. This has led to its exploration as a potential lead compound in the discovery of new therapeutic agents.

One of the most compelling aspects of this compound is its structural similarity to natural products that have demonstrated significant biological activity. For instance, oxolanes are known for their presence in various bioactive molecules, and the incorporation of this motif into (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-3-methylpentanoic acid may contribute to its potential therapeutic effects. Additionally, the fluorenylmethoxy group enhances solubility and metabolic stability, making it an attractive candidate for further development.

The synthesis of (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-3-methylpentanoic acid represents a significant achievement in synthetic chemistry. The multi-step process involves careful manipulation of stereochemistry to ensure the correct configuration of the chiral center. This level of precision is crucial for maintaining biological activity, as even minor structural deviations can lead to significant changes in pharmacological properties.

Recent studies have highlighted the importance of peptidomimetics in addressing unmet medical needs. For example, compounds similar to (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-3-methylpentanoic acid have shown promise in treating various inflammatory and autoimmune disorders. The ability to mimic peptide sequences while avoiding their drawbacks has opened new avenues for drug discovery. This compound’s unique structure makes it a valuable tool for investigating these mechanisms further.

The role of computational chemistry in designing and optimizing such complex molecules cannot be overstated. Advanced computational methods allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. In the case of (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-y l]formamido}-3-methylpentanoic acid, computational studies have helped elucidate its interactions with biological targets, providing insights into its potential therapeutic applications.

Another exciting aspect of this compound is its potential in combination therapy. By designing molecules that can interact with multiple targets simultaneously, researchers aim to enhance therapeutic efficacy while minimizing side effects. The multifaceted nature of (2S)-2-{[4-{ [(9H-fluoren - 9 - ylmethoxy ] carbony l } amino ) oxo lan - 3 - y l ] form amido } - 3 - methyl pent ano ic acid makes it an ideal candidate for such approaches.

The future prospects for (2S)-2-{[4-{ [( 9 H - fluore n - 9 - ylm eth oxy ] carb on y l } am i no ) o x o lan - 3 - y l ] form am i do } - 3 - me thy l p en ta no ic ac i d are vast. As research continues, new applications and derivatives are likely to be discovered. Its unique structure and promising biological activity position it as a key player in the next generation of therapeutics.

In conclusion, (2S)-2-{[4-{ [( 9 H - fluore n - 9 - ylm eth oxy ] carb on y l } am i no ) o x o lan - 3 - y l ] form am i do } - 3 - me thy l p en ta no ic ac i d, with its CAS number 2648931--53--5, represents a significant advancement in chemical biology. Its complex structure, multifunctional groups, and potential therapeutic applications make it a valuable asset in ongoing research efforts aimed at developing novel treatments for various diseases.